Cas no 1803884-34-5 (1-(2-Bromo-4-iodophenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-iodophenyl)-3-chloropropan-2-one
• CAS No: 1803884-34-5
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4970732
• Update Time: 2025-05-25

1-(2-Bromo-4-iodophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-iodophenyl)-3-chloropropan-2-one

• Inchi： 1S/C9H7BrClIO/c10-9-4-7(12)2-1-6(9)3-8(13)5-11/h1-2,4H,3,5H2
• InChI Key： CUVZIMMZPKPQQW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Br)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-4-iodophenyl)-3-chloropropan-2-one

1-(2-Bromo-4-Iodophenyl)-3-Chloropropan-2-One: A Comprehensive Overview

The compound 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one, with CAS No. 1803884-34-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a propanone backbone substituted with a bromine atom at the second position of the phenyl ring and an iodine atom at the fourth position. Additionally, a chlorine atom is attached to the third carbon of the propanone chain. These substituents contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one in drug discovery. The presence of multiple halogen atoms (bromine, iodine, and chlorine) introduces significant electronic effects, which can influence the molecule's reactivity and bioavailability. For instance, bromine and iodine substituents are known to enhance the lipophilicity of aromatic compounds, making them more suitable for crossing biological membranes. This property has been leveraged in the development of new pharmaceutical agents targeting various diseases, including cancer and infectious disorders.

One of the most promising applications of 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one lies in its potential as a precursor for synthesizing more complex molecules. The propanone moiety serves as a versatile platform for further functionalization. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic additions, eliminations, and cyclizations, to yield biologically active compounds. For example, recent work has shown that this compound can be used to synthesize novel kinase inhibitors, which are critical in cancer therapy.

The synthesis of 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of bromine and iodine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Once the aromatic ring is fully substituted, it is coupled with a chlorinated propanone derivative through a Friedel-Crafts acylation or similar reaction. This step is crucial for achieving the desired stereochemistry and purity.

From an analytical standpoint, 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and stability under various conditions. For instance, NMR analysis has revealed that the presence of multiple halogen atoms leads to significant deshielding effects on adjacent protons, which can be exploited for structural elucidation.

In terms of environmental impact, 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one exhibits moderate stability under standard storage conditions. However, it is important to note that its decomposition products may pose risks to aquatic ecosystems if not properly managed. Recent research has focused on developing eco-friendly synthesis routes and waste management strategies to minimize environmental hazards associated with this compound.

Looking ahead, the future of 1-(2-bromo-4-iodophenyl)-3-chloropropan-2-one appears bright as researchers continue to explore its potential in diverse fields. Its unique combination of halogen substituents makes it an ideal candidate for designing novel materials with tailored properties. For example, ongoing studies are investigating its use in creating advanced polymers for electronic applications.

In conclusion, 1-(2-bromo-4-Iodophenyl)-3-Chloropropan-2-One (CAS No. 1803884-345) stands out as a versatile and intriguing molecule with wide-ranging applications in contemporary scientific research. Its structure-dependent properties make it a valuable tool for advancing drug discovery efforts while also offering opportunities for innovative material development.